N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl]-2-fluorobenzamide

• IUPAC Name: N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl]-2-fluorobenzamide
• InChI: InChI=1S/C23H15ClFNO3/c1-13-18-12-16(26-23(28)17-4-2-3-5-19(17)25)10-11-20(18)29-22(13)21(27)14-6-8-15(24)9-7-14/h2-12H,1H3,(H,26,28)
• InChI Key: YAQYQHHHFAGLHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)NC(=O)C3=CC=CC=C3F)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H15ClFNO3
• Molecular Weight: 407.8 g/mol

Description

“N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-5-yl]-2-fluorobenzamide” is a complex organic compound. It contains a benzofuran ring, which is a type of aromatic heterocycle, with a methyl group attached to it. It also has a 4-chlorobenzoyl group and a 2-fluorobenzamide group attached to the benzofuran ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzofuran ring, the introduction of the methyl group, and the attachment of the 4-chlorobenzoyl and 2-fluorobenzamide groups. The exact synthesis process would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzofuran ring, the 4-chlorobenzoyl group, and the 2-fluorobenzamide group. The presence of these groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzofuran ring, the 4-chlorobenzoyl group, and the 2-fluorobenzamide group. These groups could participate in various chemical reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of the polar amide group and the nonpolar benzofuran and benzoyl groups.

Mechanism of Action

Target of Action

A structurally similar compound, 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1h-indol-3-yl]-n-[(1r)-1-(hydroxymethyl)propyl]acetamide, is known to targetProstaglandin G/H synthase 1 . This enzyme plays a crucial role in the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain.

Biochemical Pathways

Given its potential target, it may influence thearachidonic acid pathway and subsequently the production of prostaglandins . The downstream effects of this could include alterations in inflammatory responses and pain perception.

Result of Action

If it indeed targets prostaglandin g/h synthase 1 and influences prostaglandin production, it could potentially modulate inflammatory responses and pain perception at the cellular level .

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.